Cas no 20795-51-1 (1-Phenylpentan-3-one)
1-Phenylpentan-3-one is an aromatic ketone with the molecular formula C11H14O, characterized by a phenyl group attached to the third carbon of a pentanone chain. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and specialty chemicals. Its structure offers reactivity at both the carbonyl and benzylic positions, enabling diverse functionalization. Key advantages include its stability under standard conditions, moderate volatility, and compatibility with a range of reagents, making it suitable for Grignard reactions, reductions, and condensations. The compound’s well-defined purity and consistent performance ensure reliable results in research and industrial applications.
1-Phenylpentan-3-one structure
Product Name:1-Phenylpentan-3-one
CAS No:20795-51-1
MF:C11H14O
MW:162.228263378143
MDL:MFCD00027025
CID:51656
PubChem ID:88701
Update Time:2025-06-07
1-Phenylpentan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenylpentan-3-one
- 1-Phenyl-3-pentanone
- 1-phenylpentan-3-on
- 1-phenyl-pentan-3-one
- 1-phenyl-penthan-3-on
- 3-Pentanone,1-phenyl
- phenethyl ethyl ketone
- Ethyl phenethyl ketone
- A814906
- EINECS 244-045-6
- AKOS009389875
- NS00026738
- F87226
- SCHEMBL1874
- 5phenylpentan-3-one
- 20795-51-1
- CS-0245904
- VEP8CR4F7Z
- (4-ETHYL-BIPHENYL-4-YLMETHYL)-HYDRAZINE
- MFCD00027025
- DTXSID10174882
- UNII-VEP8CR4F7Z
- EN300-313191
- AI3-21915
- FT-0638048
- 3-Pentanone, 1-phenyl-
- DTXCID5097373
- DB-045375
-
- MDL： MFCD00027025
- Inchi： 1S/C11H14O/c1-2-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- InChI Key： GLVAUXMKXKUEEA-UHFFFAOYSA-N
- SMILES： O=C(CC)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 162.10400
- Monoisotopic Mass: 162.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Molecular Weight: 162.23
- XLogP3: 2.3
Experimental Properties
- Density: 0.96
- Boiling Point: 242.4°Cat760mmHg
- Flash Point: 102.7°C
- Refractive Index: 1.5
- PSA: 17.07000
- LogP: 2.59830
1-Phenylpentan-3-one Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Phenylpentan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122846-5g |
1-Phenylpentan-3-one |
20795-51-1 | 95% | 5g |
$811.20 | 2023-09-02 | |
| TRC | B522693-100mg |
1-Phenylpentan-3-one |
20795-51-1 | 100mg |
$ 161.00 | 2023-09-08 | ||
| TRC | B522693-250mg |
1-Phenylpentan-3-one |
20795-51-1 | 250mg |
$ 305.00 | 2023-04-18 | ||
| TRC | B522693-1g |
1-Phenylpentan-3-one |
20795-51-1 | 1g |
$ 545.00 | 2022-06-07 | ||
| TRC | B522693-2.5g |
1-Phenylpentan-3-one |
20795-51-1 | 2.5g |
$ 1332.00 | 2023-04-18 | ||
| TRC | B522693-1000mg |
1-Phenylpentan-3-one |
20795-51-1 | 1g |
$ 666.00 | 2023-04-18 | ||
| Enamine | EN300-313191-0.05g |
1-phenylpentan-3-one |
20795-51-1 | 92% | 0.05g |
$76.0 | 2023-09-05 | |
| Enamine | EN300-313191-0.1g |
1-phenylpentan-3-one |
20795-51-1 | 92% | 0.1g |
$113.0 | 2023-09-05 | |
| Enamine | EN300-313191-0.25g |
1-phenylpentan-3-one |
20795-51-1 | 92% | 0.25g |
$162.0 | 2023-09-05 | |
| Enamine | EN300-313191-0.5g |
1-phenylpentan-3-one |
20795-51-1 | 92% | 0.5g |
$310.0 | 2023-09-05 |
1-Phenylpentan-3-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
20795-51-1 (1-Phenylpentan-3-one) Related Products
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